![molecular formula C21H20N4O5S B2388396 N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-(2-(3-(2-methoxyphenyl)ureido)thiazol-4-yl)acetamide CAS No. 921468-51-1](/img/structure/B2388396.png)
N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-(2-(3-(2-methoxyphenyl)ureido)thiazol-4-yl)acetamide
Description
N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-(2-(3-(2-methoxyphenyl)ureido)thiazol-4-yl)acetamide is a useful research compound. Its molecular formula is C21H20N4O5S and its molecular weight is 440.47. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activities
Researchers have synthesized a series of compounds with structural similarities to the mentioned acetamide derivative, exploring their potential in various biological applications. For instance, a study on the synthesis of N-(6-arylbenzo[d]thiazol-2-yl)acetamides revealed these compounds exhibited significant activities as urease inhibitors, with the potential for application in treating diseases related to urease enzyme activity. The study highlighted the importance of H-bonding for the inhibition process, indicating a critical area of research for developing new therapeutic agents (Gull et al., 2016).
Antitumor Activity
Another research focus is the antitumor activity of benzothiazole derivatives. A study evaluating new 2-(4-aminophenyl)benzothiazole derivatives bearing different heterocyclic rings reported considerable anticancer activity against various cancer cell lines. This research underscores the potential of such compounds in developing new anticancer therapies, with specific derivatives showing promising results in inhibiting tumor cell proliferation (Yurttaş, Tay, & Demirayak, 2015).
Anti-Inflammatory and Analgesic Agents
Compounds derived from visnaginone and khellinone, including those incorporating the benzothiazole moiety, have been synthesized and assessed for their anti-inflammatory and analgesic properties. These studies contribute to the understanding of the therapeutic potential of such compounds, particularly in the context of inflammation and pain management (Abu‐Hashem et al., 2020).
Antimicrobial Activity
Research on the antimicrobial properties of benzothiazole derivatives, such as the synthesis and evaluation of 2,4-diaryl-2,3-dihydrobenzo[b][1,4]thiazepines, demonstrates the potential of these compounds in combating bacterial and fungal infections. Some derivatives showed activity comparable to standard antibiotics, indicating their relevance in addressing antimicrobial resistance (Kumar et al., 2013).
properties
IUPAC Name |
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[2-[(2-methoxyphenyl)carbamoylamino]-1,3-thiazol-4-yl]acetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20N4O5S/c1-28-16-5-3-2-4-15(16)24-20(27)25-21-23-14(12-31-21)11-19(26)22-13-6-7-17-18(10-13)30-9-8-29-17/h2-7,10,12H,8-9,11H2,1H3,(H,22,26)(H2,23,24,25,27) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KHHYMZZNDKFDPI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1NC(=O)NC2=NC(=CS2)CC(=O)NC3=CC4=C(C=C3)OCCO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20N4O5S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
440.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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